![molecular formula C14H14N4O B3096575 5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline CAS No. 1286732-85-1](/img/structure/B3096575.png)
5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline
Overview
Description
Synthesis Analysis
The synthesis of imidazo[1,2-b]pyridazine derivatives involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A method of synthesizing imidazo[1,5-b]pyridazines involves heterocyclization of pyridazines containing an acylaminomethyl group at position 3 to form the imidazole ring .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis Techniques : The synthesis of 6-methoxyimidazo[1,2-b]pyridazine and its 2-methyl analog has been a subject of research. Notably, the heterocyclic system of these compounds can undergo the Mannich reaction, indicating versatility in chemical reactions (Lombardino, 1968).
Chemical Reactions and Derivatives
- Nucleophilic Attack and Compound Formation : Nucleophilic attack of certain compounds by hydrazines or hydrazdes leads to the formation of substituted N-aminoimidazoles, triazolo[1,2,4][1,5-a]pyrazines, and imidazo[1,2-a]pyrazines. This demonstrates the reactivity of this class of compounds in forming diverse heterocyclic structures (Legroux et al., 1987).
Potential Applications in Drug Development
- Antiulcer Drug Research : Compounds with the imidazo[1,2-a]pyridinylalkylbenzoxazole structure, which is closely related to 5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline, have been investigated for their potential as histamine H2-receptor antagonists with significant antiulcer activities (Katsura et al., 1992).
- Central Nervous System Activity : Syntheses of compounds structurally similar to this compound have been reported, with studies focusing on their ability to interact with the central nervous system (Barlin et al., 1992).
Pharmacophore Design
- Alpha(1)-Adrenoceptor Antagonists : The design and synthesis of compounds involving heterocyclic rings like imidazole and pyridazinone, similar to this compound, have been explored for their alpha(1)-adrenoceptor blocking properties, demonstrating potential medicinal chemistry applications (Betti et al., 2002).
Mechanism of Action
Target of Action
The primary target of 5-(6-Methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline is the Transforming Growth Factor-β Activated Kinase (TAK1) . TAK1 is a serine/threonine kinase that plays a crucial role in cell growth, differentiation, and apoptosis . It is upregulated and overexpressed in certain conditions such as multiple myeloma .
Mode of Action
This compound interacts with TAK1 by inhibiting its enzymatic activity . The imidazo[1,2-b]pyridazine moiety in the compound binds to the hinge region of kinases, and substitutions at specific positions dictate kinase selectivity and potency .
Biochemical Pathways
The inhibition of TAK1 affects various biochemical pathways. TAK1 is activated by various extracellular signals, including cytokines, growth factors, and Toll-like receptor ligands . By inhibiting TAK1, these pathways are disrupted, leading to downstream effects such as the suppression of cell growth and induction of apoptosis .
Pharmacokinetics
The compound’s ability to inhibit tak1 at nanomolar concentrations suggests it has good bioavailability .
Result of Action
The inhibition of TAK1 by this compound results in the suppression of cell growth and induction of apoptosis . This makes it a potential therapeutic agent for conditions where TAK1 is overexpressed, such as multiple myeloma .
Properties
IUPAC Name |
5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O/c1-9-3-4-10(7-11(9)15)12-8-18-13(16-12)5-6-14(17-18)19-2/h3-8H,15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYZISNYXUJFXTC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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